Cas no 123136-04-9 (Methanesulfonic acid, trifluoro-, (tetrahydro-2-furanyl)methyl ester)
123136-04-9 structure
Product Name:Methanesulfonic acid, trifluoro-, (tetrahydro-2-furanyl)methyl ester
CAS No:123136-04-9
MF:C6H9F3O4S
MW:234.193471670151
CID:1214564
PubChem ID:14271783
Update Time:2025-04-20
Methanesulfonic acid, trifluoro-, (tetrahydro-2-furanyl)methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Methanesulfonic acid, trifluoro-, (tetrahydro-2-furanyl)methyl ester
- SCHEMBL5074080
- (Tetrahydrofuran-2-yl)methyl trifluoromethanesulfonate
- 123136-04-9
- tetrahydrofuranylmethyl triflate
- DB-131217
-
- Inchi: 1S/C6H9F3O4S/c7-6(8,9)14(10,11)13-4-5-2-1-3-12-5/h5H,1-4H2
- InChI Key: YRFJPPGKZDOMSS-UHFFFAOYSA-N
- SMILES: S(C(F)(F)F)(=O)(=O)OCC1CCCO1
Computed Properties
- Exact Mass: 234.01736442g/mol
- Monoisotopic Mass: 234.01736442g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 278
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 61Ų
Methanesulfonic acid, trifluoro-, (tetrahydro-2-furanyl)methyl ester Related Literature
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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